Cas no 7361-90-2 (2-Propenoic acid, 3-(4-hydroxy-3,5-dimethoxyphenyl)-, (Z)-)

• Product Name: 2-Propenoic acid, 3-(4-hydroxy-3,5-dimethoxyphenyl)-, (Z)-
• CAS No: 7361-90-2
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 542191
• PubChem ID: 1549091
• Update Time: 2025-04-19

2-Propenoic acid, 3-(4-hydroxy-3,5-dimethoxyphenyl)-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-hydroxy-3,5-dimethoxyphenyl)-, (Z)-
• cis-sinapic acid
• CHEBI:76350
• Q27145906
• 4-Hydroxy-3,5-dimethoxycinnamic acid
• UNII-68A28V6010
• DTXSID401316824
• 68A28V6010
• (Z)-sinapic acid
• 64J2B0K41V
• (2Z)-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enoic acid
• NSC 59261
• Cinnamic acid, 4-hydroxy-3,5-dimethoxy-, (Z)-
• cis-4-hydroxy-3,5-dimethoxycinnamic acid
• C4BDC5A6-A425-46F0-B6EB-7957C46956DE
• EINECS 208-487-3
• UNII-64J2B0K41V
• cis-Sinapinic acid
• 7361-90-2
• Sinapic acid, (Z)-
• Sinapic acid, cis-
• Z-Sinapinic acid
• (Z)-4-hydroxy-3,5-dimethoxycinnamic acid
• 2-Propenoic acid, 3-(4-hydroxy-3,5-dimethoxyphenyl)-, (2Z)-

• Inchi： 1S/C11H12O5/c1-15-8-5-7(3-4-10(12)13)6-9(16-2)11(8)14/h3-6,14H,1-2H3,(H,12,13)/b4-3-
• InChI Key： PCMORTLOPMLEFB-ARJAWSKDSA-N
• SMILES： O(C)C1C=C(/C=C\C(=O)O)C=C(C=1O)OC

Computed Properties

• Exact Mass: 224.06846
• Monoisotopic Mass: 224.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids